Cas no 1704943-29-2 ((3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1704943-29-2
• MF: C₁₇H₂₁N₃O₅
• MW: 347.365744352341
• CID: 6343686
• PubChem ID: 104860894
• Update Time: 2025-10-19

(3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid
• 1704943-29-2
• EN300-1164661

• Inchi： 1S/C17H21N3O5/c1-11-15(16(24-3)20(2)19-11)13(9-14(21)22)18-17(23)25-10-12-7-5-4-6-8-12/h4-8,13H,9-10H2,1-3H3,(H,18,23)(H,21,22)/t13-/m0/s1
• InChI Key： CYVTUKIWKLPVSP-ZDUSSCGKSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)[C@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 347.14812078g/mol
• Monoisotopic Mass: 347.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 103Ų

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic Acid (CAS No. 1704943-29-2)

(3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid, with the CAS number 1704943-29-2, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery programs. The unique structural features of this molecule, particularly its chiral center and the presence of functional groups such as the benzyloxy carbonyl and the pyrazole ring, contribute to its potential therapeutic applications.

The< strong> benzyloxy carbonyl group in the molecular structure of this compound plays a crucial role in its reactivity and stability. This moiety is commonly used in peptide synthesis and as a protecting group for amino acids, which suggests that this compound could be utilized in the development of peptide-based drugs or as an intermediate in the synthesis of more complex molecules. The< strong> 5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl substituent adds another layer of complexity to the molecule, contributing to its unique biological properties. Pyrazole derivatives are well-known for their diverse pharmacological activities, including anti-inflammatory, antiviral, and anticancer effects.

Recent studies have highlighted the importance of chiral molecules in pharmaceutical development. The< strong> (3S) configuration of the stereocenter in this compound is particularly noteworthy, as it can significantly influence the biological activity and pharmacokinetic properties of the molecule. Chiral drugs often exhibit different efficacy and side effect profiles compared to their racemic counterparts, making the precise control of stereochemistry essential for drug design. The presence of the< strong> 5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl group also suggests potential interactions with biological targets that may be mediated by this moiety.

In terms of synthetic chemistry, (3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid represents an interesting challenge for synthetic chemists. The combination of multiple functional groups requires careful planning to ensure high yields and purity during synthesis. Advances in asymmetric synthesis techniques have enabled the efficient preparation of chiral compounds like this one, which is crucial for developing novel pharmaceuticals. The use of transition metal catalysts and biocatalysts has also played a significant role in facilitating complex synthetic transformations.

The biological activity of this compound has been explored in several preclinical studies. Initial research suggests that it may possess inhibitory properties against certain enzymes and receptors involved in disease pathways. For instance, the< strong> benzyloxy carbonyl group could interact with proteases or kinases, while the< strong> 5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl moiety might engage with specific binding sites on target proteins. These interactions could lead to therapeutic effects such as modulation of inflammatory responses or inhibition of tumor growth.

Furthermore, the< strong> (3S) configuration may enhance the selectivity and potency of the compound by improving its binding affinity to biological targets. Chiral drugs often require precise stereochemical control to achieve optimal pharmacological effects. Computational modeling and structure-based drug design have been instrumental in understanding how stereochemistry influences molecular recognition and activity. These approaches can help predict how different stereoisomers of a compound will behave in biological systems.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Compounds like (3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid represent promising leads that could eventually lead to new treatments for various diseases. As our understanding of molecular interactions grows, so does our ability to design compounds with tailored biological activities.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propanoic acid is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, including the< strong> benzyloxy carbonyl,< strong> 5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl, and< strong> (3S) stereocenter, make it a valuable candidate for further investigation. Ongoing studies aim to elucidate its biological activities and explore its potential as a lead compound for drug development. As advancements continue in synthetic chemistry and drug design methodologies, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.